Cas no 93052-62-1 (Bicyclo[2.2.1]heptan-2-one, 5-bromo-7-[(1-oxopropoxy)methyl]-)

• Product Name: Bicyclo[2.2.1]heptan-2-one, 5-bromo-7-[(1-oxopropoxy)methyl]-
• CAS No: 93052-62-1
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 2816421
• Update Time: 2023-08-07

Bicyclo[2.2.1]heptan-2-one, 5-bromo-7-[(1-oxopropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one, 5-bromo-7-[(1-oxopropoxy)methyl]-
• (2-Bromo-5-oxobicyclo[2.2.1]heptan-7-yl)methyl propanoate

• Inchi： 1S/C11H15BrO3/c1-2-11(14)15-5-8-6-4-10(13)7(8)3-9(6)12/h6-9H,2-5H2,1H3
• InChI Key： LGNKAJMAUNTMOE-UHFFFAOYSA-N
• SMILES： BrC1CC2C(CC1C2COC(CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4